1-(3-phenylpyridin-2-yl)methanamine dihydrochloride
Overview
Description
1-(3-phenylpyridin-2-yl)methanamine dihydrochloride is a white crystalline powder that is widely used in scientific research. It is a derivative of pyridin-2-ylmethanamine and can be synthesized from commercially available starting materials. This compound is structurally similar to the neurotransmitter dopamine, and has been used in a variety of scientific research applications, including studies of the biochemistry and physiology of the brain.
Mechanism of Action
1-(3-phenylpyridin-2-yl)methanamine dihydrochloride acts as a dopamine agonist, meaning that it binds to the same receptors as dopamine and mimics its effects. It is thought to act by modulating the activity of dopamine in the brain, which can have a variety of effects on behavior.
Biochemical and Physiological Effects
1-(3-phenylpyridin-2-yl)methanamine dihydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to increase dopamine levels in the brain, which can lead to increased alertness, improved mood, and improved cognitive performance. In addition, it has been found to have anxiolytic and anti-depressant effects, as well as to reduce the symptoms of Parkinson’s disease.
Advantages and Limitations for Lab Experiments
1-(3-phenylpyridin-2-yl)methanamine dihydrochloride has several advantages for use in lab experiments. It is a relatively inexpensive and easily synthesized compound, and it has a high degree of purity. However, it does have some limitations. Its effects are relatively short-lived, and it can be toxic at high doses.
Future Directions
There are a variety of potential future directions for research involving 1-(3-phenylpyridin-2-yl)methanamine dihydrochloride. These include further studies of its biochemical and physiological effects, as well as studies of its potential therapeutic applications. In addition, it could be used to study the effects of environmental factors on behavior, and to study the effects of drugs on the brain. Finally, it could be used to study the effects of dopamine on behavior and cognition.
Synthesis Methods
1-(3-phenylpyridin-2-yl)methanamine dihydrochloride can be synthesized from commercially available starting materials. The synthesis involves the reaction of 3-phenylpyridine with dimethylformamide and sodium metal in the presence of anhydrous sodium sulfate. The reaction is then quenched with hydrochloric acid, and the product is isolated by crystallization from an aqueous solution.
Scientific Research Applications
1-(3-phenylpyridin-2-yl)methanamine dihydrochloride has been used in a variety of scientific research applications. It has been used to study the biochemistry and physiology of the brain, including the effects of dopamine on behavior. In addition, it has been used to study the effects of drugs on the brain, as well as to study the effects of various environmental factors on behavior.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-phenylpyridin-2-yl)methanamine dihydrochloride involves the reaction of 2-bromopyridine with benzaldehyde to form 3-phenylpyridine-2-carbaldehyde, which is then reduced to 3-phenylpyridin-2-ylmethanol. The resulting alcohol is then reacted with ammonium chloride and hydrochloric acid to form 1-(3-phenylpyridin-2-yl)methanamine, which is subsequently converted to the dihydrochloride salt form.", "Starting Materials": [ "2-bromopyridine", "benzaldehyde", "ammonium chloride", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-bromopyridine is reacted with benzaldehyde in the presence of a base such as potassium carbonate to form 3-phenylpyridine-2-carbaldehyde.", "Step 2: 3-phenylpyridine-2-carbaldehyde is reduced using a reducing agent such as sodium borohydride to form 3-phenylpyridin-2-ylmethanol.", "Step 3: 3-phenylpyridin-2-ylmethanol is reacted with ammonium chloride and hydrochloric acid to form 1-(3-phenylpyridin-2-yl)methanamine.", "Step 4: 1-(3-phenylpyridin-2-yl)methanamine is converted to the dihydrochloride salt form by reacting it with hydrochloric acid." ] } | |
CAS RN |
2751616-06-3 |
Molecular Formula |
C12H14Cl2N2 |
Molecular Weight |
257.2 |
Purity |
95 |
Origin of Product |
United States |
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